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Compound of Interest

Compound Name: Voriconazole EP impurity D-d3

Cat. No.: B12423115

For Researchers, Scientists, and Drug Development Professionals

Introduction

Voriconazole is a broad-spectrum, second-generation triazole antifungal agent critical in
treating serious and invasive fungal infections, particularly in immunocompromised patients.[1]
[2] Its chemical structure contains two chiral centers, resulting in four stereocisomers. The
therapeutically active enantiomer is the (2R, 3S)-isomer. Its corresponding enantiomer, (2S,
3R)-voriconazole, is considered an impurity and is subject to strict regulatory control. The
manufacturing process and degradation can also lead to various other process-related and
degradation impurities.

Regulatory bodies worldwide mandate the stringent separation and quantification of
stereoisomers and impurities to ensure the quality, safety, and efficacy of the final drug product.
This application note provides detailed protocols for the chromatographic separation of
Voriconazole diastereomers and its related impurities using High-Performance Liquid
Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), offering robust
methods for quality control and drug development.

Chromatographic Methods and Protocols

A reliable chromatographic method must effectively separate the main Voriconazole peak from
its diastereomers and all potential process-related and degradation impurities. The following
protocols detail validated methods for achieving this separation.
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Protocol 1: Reversed-Phase HPLC for Diastereomers
and Impurities

This protocol outlines a gradient reversed-phase HPLC method for the simultaneous
determination of Voriconazole, its diastereomeric impurities, and other related substances in
tablet dosage forms.[1][2]

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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